Cas no 2549056-13-3 (5-Methyl-2-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyrimidine)

• Product Name: 5-Methyl-2-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyrimidine
• CAS No: 2549056-13-3
• MF: C₂₁H₃₃N₅O
• MW: 371.519624471664
• CID: 5328333
• PubChem ID: 154830478
• Update Time: 2025-08-05

5-Methyl-2-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-[4-[[4-[4-(1-methylethyl)-1-piperazinyl]-2-butyn-1-yl]oxy]-1-piperidinyl]pyrimidine
• 5-methyl-2-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyrimidine
• 2549056-13-3
• F6608-3917
• AKOS040706444
• 5-Methyl-2-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyrimidine

• Inchi： 1S/C21H33N5O/c1-18(2)25-13-11-24(12-14-25)8-4-5-15-27-20-6-9-26(10-7-20)21-22-16-19(3)17-23-21/h16-18,20H,6-15H2,1-3H3
• InChI Key： ZGAAEIXRGLASQW-UHFFFAOYSA-N
• SMILES： O(CC#CCN1CCN(C(C)C)CC1)C1CCN(C2N=CC(C)=CN=2)CC1

Computed Properties

• Exact Mass: 371.26851069g/mol
• Monoisotopic Mass: 371.26851069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.1±60.0 °C(Predicted)
• pka: 7.84±0.10(Predicted)

Additional information on 5-Methyl-2-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyrimidine

5-Methyl-2-[4-(4-{4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yloxy}piperidin-1-yloxy)pyrimidine

The compound with CAS No 2549056-13-3, known as 5-Methyl-2-[4-(4-{4-[4-(propan-2-yl)piperazin-1-yloxy]butanoyl}piperidinoyl)pyrimidine, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities. The structure of this molecule is characterized by a pyrimidine ring system substituted with a methyl group at position 5 and a piperidinoyl group at position 2. The piperidinoyl group itself is further substituted with a butanoyl group, which in turn is linked to a piperazine ring substituted with an isopropyl group. This intricate structure suggests that the compound may exhibit unique pharmacological properties, making it a promising candidate for drug development.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of anticancer agents. The presence of the piperazine ring in the structure of CAS No 2549056-13 adds to its potential as a scaffold for designing molecules with enhanced bioactivity. Piperazine derivatives are known for their ability to form hydrogen bonds and interact with various biological targets, such as protein kinases and enzymes involved in cell signaling pathways. This makes them valuable in the design of inhibitors for these targets, which are critical in cancer therapy.

The synthesis of 5-Methyl-pyrimidine derivative involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-couplings, has enabled researchers to optimize the synthesis process, improving both yield and purity. These advancements have made it feasible to scale up the production of this compound for preclinical studies.

In terms of biological activity, CAS No 2549056 has shown promising results in vitro against various cancer cell lines. Studies conducted using human breast cancer (MCF7) and colon cancer (HCT116) cells have demonstrated significant cytotoxic effects at low micromolar concentrations. These findings suggest that the compound may inhibit key enzymes or pathways involved in cell proliferation and survival. Further investigations are underway to identify the specific molecular targets responsible for these effects.

The pharmacokinetic properties of 5-Methyl-pyrimidine derivative have also been evaluated in preclinical models. Initial studies indicate moderate solubility in aqueous solutions and good permeability across cellular membranes, which are desirable traits for oral bioavailability. However, optimization of these properties through structural modifications is currently being explored to enhance its suitability as an oral therapeutic agent.

From an environmental standpoint, the biodegradability and eco-toxicological profile of CAS No 2549056 are being assessed to ensure its safe use in pharmaceutical applications. Preliminary data suggest that the compound exhibits low toxicity towards non-target organisms, which aligns with current regulatory requirements for green chemistry practices.

In conclusion, CAS No 2549056, or 5-Methyl-pyrimidine derivative, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development into a therapeutic agent. Ongoing research continues to explore its potential applications in oncology and other therapeutic areas, underscoring its importance as a valuable tool in drug discovery.